2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride

• IUPAC Name: 2-hydroxy-2-(1-methylpyrazol-4-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C6H8N2O3.ClH/c1-8-3-4(2-7-8)5(9)6(10)11;/h2-3,5,9H,1H3,(H,10,11);1H
• InChI Key: ROLBEEJIYCDGPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C(C(=O)O)O.Cl
• Molecular Formula: C6H9ClN2O3
• Molecular Weight: 192.60 g/mol

Description

2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride, also known as MPAA, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound has been synthesized using different methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride is not well understood. However, it is believed that this compound acts as a chelating agent for copper, which allows it to bind to copper ions and stabilize them. This stabilization of copper ions may be responsible for the contrast enhancement observed in MRI studies.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not appear to have any significant physiological effects in animal studies. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride has several advantages for use in lab experiments. It is easy to synthesize and has a high binding affinity for copper, which makes it a promising candidate for use in MRI contrast agents. However, this compound has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride. One area of research could be the development of new synthesis methods that are more efficient and produce higher yields. Another area of research could be the study of the mechanism of action of this compound to better understand its role in contrast enhancement in MRI. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound. Finally, this compound could be studied for its potential use in other scientific research applications beyond MRI contrast agents.

Scientific Research Applications

2-hydroxy-2-(1-methyl-1H-pyrazol-4-yl)acetic acid hydrochloride has been studied for its potential use in various scientific research applications. One of the most promising applications is as a ligand for copper in the development of copper-based contrast agents for magnetic resonance imaging (MRI). This compound has been shown to have a high binding affinity for copper, which makes it a promising candidate for use in MRI contrast agents.